5-benzyl-hexahydro-1H-furo[3,4-c]pyrrol-1-one

• IUPAC Name: 5-benzyl-3a,4,6,6a-tetrahydro-1H-furo[3,4-c]pyrrol-3-one
• InChI: InChI=1S/C13H15NO2/c15-13-12-8-14(7-11(12)9-16-13)6-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2
• InChI Key: BZOLMBUOVVXGMF-UHFFFAOYSA-N
• Canonical SMILES: C1C2COC(=O)C2CN1CC3=CC=CC=C3
• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol

Description

5-benzyl-hexahydro-1H-furo[3,4-c]pyrrol-1-one is a heterocyclic organic compound that has gained significant attention in scientific research due to its unique structure and potential applications. This compound is also known as Furo[3,4-c]pyrrole-1,4-dione, 5-benzylhexahydro-, and is commonly abbreviated as BHPF. BHPF is a cyclic lactam that contains a pyrrole and a furan ring, which makes it an interesting compound for various biological and pharmacological studies.

Scientific Research Applications

Synthesis and Chemical Properties

5-Benzyl-hexahydro-1H-furo[3,4-c]pyrrol-1-one, a compound related to furans and pyrroles, plays a significant role in chemical synthesis. Furans and pyrroles are crucial in creating various natural products, pharmaceutical agents, and materials. Research has focused on novel methods to synthesize substituted furans and pyrroles, demonstrating their versatility in chemical reactions and potential for creating diverse molecular structures (Kelly, Kerrigan, & Walsh, 2008).

Antimicrobial Activity

The antimicrobial activities of compounds related to 5-Benzyl-hexahydro-1H-furo[3,4-c]pyrrol-1-one have been explored. For instance, the study of new coumarin derivatives, including pyrrolo and furo analogues, indicated their potential in antimicrobial applications. This research underscores the importance of such compounds in developing new antimicrobial agents (Al-Haiza, Mostafa, & El-kady, 2003).

Fluorescent Properties

A study on the synthesis of furans and pyrroles revealed that these compounds, including those structurally related to 5-Benzyl-hexahydro-1H-furo[3,4-c]pyrrol-1-one, can exhibit strong blue fluorescence. This property is significant for materials science, particularly in developing new fluorescent materials and sensors (Braun & Müller, 2004).

Macrocycles and Complex Molecules

The compound is also important in synthesizing macrocycles and complex molecules. For example, its derivatives have been used as building blocks in synthesizing meso-phenyl substituted expanded macrocycles, highlighting their utility in constructing complex molecular architectures (Brückner, Sternberg, Boyle, & Dolphin, 1997).

Novel Heterocyclic Structures

Research has also focused on creating novel heterocyclic structures using compounds similar to 5-Benzyl-hexahydro-1H-furo[3,4-c]pyrrol-1-one. These studies have led to the development of various heterocycles with potential applications in pharmaceuticals and materials science (Galenko et al., 2016).

Drug Development Scaffold

Lastly, the compound has been proposed as a scaffold for drug development. Its derivatives, such as hexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide, have been explored for their potential in constructing compound libraries in the search for new drugs, demonstrating its significance in medicinal chemistry (Yarmolchuk et al., 2011).